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Compound of Interest

Compound Name: 50-C2-C9-4tail

Cat. No.: B11937177

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of stock solutions of 50-
C2-C9-4tail (CAS No. 1853203-01-6), a lipid used in the formulation of lipid nanopatrticles
(LNPs) for the delivery of sSiRNA and mRNA in vitro and in vivo.[1][2][3] Adherence to this
protocol will ensure the accurate and reproducible preparation of stock solutions for use in
downstream assays and formulation processes.

Compound Information

50-C2-C9-4tail is a specialized lipid utilized in the creation of lipid nanoparticles for nucleic acid
delivery.[2] Its structural characteristics are designed to facilitate the encapsulation and
subsequent cellular delivery of genetic material such as siRNA and mRNA.
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Property Value Reference
CAS Number 1853203-01-6 [1]
Molecular Formula C100H176N4010 [11[415]
Molecular Weight 1594.49 g/mol [11[4115]
Appearance Powder [2]

Store powder at -20°C for up
Storage to 3 years. In solvent, store at [2]
-80°C for up to 1 year.

Safety and Handling Precautions

It is essential to handle 50-C2-C9-4tail in accordance with good industrial hygiene and safety
practices.[6]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles with
side-shields, chemical-resistant gloves, and a lab coat.[6]

o Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood, to avoid
inhalation of dust or vapors.[6]

o Handling: Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.[6]
Do not ingest. If swallowed, rinse mouth with water and seek medical attention.[6]

» Disposal: Dispose of waste material according to licensed chemical destruction plant or
controlled incineration guidelines. Do not allow the chemical to enter drains.[6]

Experimental Protocol: Preparation of Stock
Solutions

This protocol outlines the steps for preparing stock solutions of 50-C2-C9-4tail. Given its
application in LNP formulation, ethanol is a commonly used and appropriate solvent.

Materials:
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50-C2-C9-4tail powder

Anhydrous Ethanol (=99.5%)

Sterile, RNase-free microcentrifuge tubes or vials
Calibrated pipettes and sterile, RNase-free filter tips
Analytical balance

Vortex mixer

Water bath or sonicator (optional)

Procedure:

o Determine the Desired Stock Concentration and Volume: Decide on the final concentration
(e.g., 1 mM, 10 mM) and volume of the stock solution required for your experiments.

Calculate the Required Mass of 50-C2-C9-4tail: Use the following formula to calculate the
mass of the compound needed:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Example Calculation for 1 mL of a 10 mM Stock Solution: Mass (g) = 0.010 mol/L x 0.001 L x
1594.49 g/mol = 0.01594 g = 15.94 mg

e Weighing the Compound:

o Tare a clean, dry microcentrifuge tube or vial on an analytical balance.

o Carefully weigh the calculated amount of 50-C2-C9-4tail powder into the tube.
Dissolution:

o Add the required volume of anhydrous ethanol to the tube containing the powder.

o Cap the tube securely and vortex thoroughly for 1-2 minutes until the powder is completely
dissolved.
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o Visually inspect the solution to ensure there are no visible particles. If dissolution is slow,
gentle warming in a water bath or brief sonication can be used to facilitate the process.

e Storage:

o Clearly label the tube with the compound name, concentration, solvent, date of
preparation, and your initials.

o For long-term storage, store the stock solution at -80°C.[2]
Stock Solution Preparation Table (for quick reference):

The following table, adapted from supplier information, provides the required volume of solvent
to add to a pre-weighed amount of 50-C2-C9-4tail to achieve a desired stock concentration.[2]

. Desired Stock
Mass of 50-C2-C9-4tail ] Volume of Solvent to Add
Concentration

1mg 1mM 0.6272 mL
5mM 0.1254 mL
10 mM 0.0627 mL
5 mg 1mM 3.1358 mL
5 mM 0.6272 mL
10 mM 0.3136 mL
10 mg 1 mM 6.2716 mL
5mM 1.2543 mL
10 mM 0.6272 mL

Signaling Pathways and Experimental Workflows

Workflow for Preparing 50-C2-C9-4tail Stock Solution
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Caption: Workflow for the preparation of a 50-C2-C9-4tail stock solution.
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Logical Relationship for LNP Formulation
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Caption: Key components for the formulation of lipid nanoparticles (LNPSs).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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